2-(Azetidin-3-ylsulfanyl)-4-methyl-1,3-thiazole

• Molecular Formula: C7H10N2S2
• Molecular Weight: 186.3 g/mol
• IUPAC Name: 2-(azetidin-3-ylsulfanyl)-4-methyl-1,3-thiazole
• InChI: InChI=1S/C7H10N2S2/c1-5-4-10-7(9-5)11-6-2-8-3-6/h4,6,8H,2-3H2,1H3
• InChI Key: NIQDFIIOSYIRRE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CSC(=N1)SC2CNC2

Description

2-(Azetidin-3-ylsulfanyl)-4-methyl-1,3-thiazole is a synthetically designed small molecule that incorporates two privileged pharmacophores: a 4-methyl-1,3-thiazole ring and an azetidine (3-sulfanyl) moiety. The strategic fusion of these heterocyclic systems creates a novel chemical entity with significant potential for medicinal chemistry and drug discovery research. The 1,3-thiazole core is a well-established scaffold in FDA-approved pharmaceuticals, renowned for its diverse biological activities, which include anticancer, antimicrobial, antifungal, and anti-inflammatory properties . The azetidine ring, a four-membered nitrogen heterocycle, is increasingly investigated in modern drug design for its contribution to molecular rigidity and its presence in compounds targeting various receptors . The primary research value of this compound lies in its application as a key intermediate or building block for the synthesis of more complex molecules. Researchers can exploit its structure to develop new chemical libraries aimed at probing biological targets. Specifically, its hybrid architecture makes it a candidate for investigation in oncology research, given that both thiazole and azetidine derivatives have demonstrated potent inhibitory activity against critical tyrosine kinases, such as the Vascular Endothelial Growth Factor Receptor-2 (VEGFR-2) and the Epidermal Growth Factor Receptor (EGFR) . Inhibition of these receptors is a validated strategy for anti-angiogenic and antiproliferative cancer therapy. Furthermore, the structural features of this compound suggest potential for antimicrobial applications, as numerous thiazole derivatives have shown promising activity against resistant bacterial and fungal strains, including Candida and Cryptococcus species, by disrupting ergosterol biosynthesis and cell membrane integrity . This product is intended for Research Use Only and is not for use in diagnostic or therapeutic procedures for humans or animals.

Preparation Methods

Preparation of the Azetidine Moiety

Azetidine derivatives, especially 3-amino-azetidines, serve as key intermediates for the synthesis of 2-(Azetidin-3-ylsulfanyl)-4-methyl-1,3-thiazole. According to patent literature, improved synthetic routes for 3-amino-azetidines offer enhanced yields and broader substrate scope, which facilitate downstream functionalization.

Key features of azetidine preparation include:

• Starting from suitable precursors such as halogenated or mesylated azetidines.
• Nucleophilic substitution reactions to introduce amino groups at the 3-position.
• Use of bases such as sodium carbonate or potassium carbonate in polar aprotic solvents like acetonitrile.
• Palladium-catalyzed coupling reactions (e.g., Pd(PPh₃)₄ or Pd(dppf)Cl₂) under inert atmosphere to functionalize azetidine rings further.

This synthetic flexibility allows the azetidine ring to be functionalized with a sulfanyl group, enabling its linkage to the thiazole ring.

Synthesis of the 4-Methyl-1,3-Thiazole Core

The 1,3-thiazole ring is a well-studied heterocycle with diverse synthetic routes. The 4-methyl substitution is typically introduced via condensation or cyclization reactions involving sulfur-containing precursors.

Common synthetic approaches include:

• Cyclocondensation of thioamides or thioureas with α-haloketones or activated alkynes (e.g., dialkyl acetylenedicarboxylate) under reflux in ethanol or other solvents.
• Use of thiosemicarbazide derivatives and phenacyl bromides in acid-catalyzed conditions to yield substituted 1,3-thiazoles.
• Base-catalyzed reactions (e.g., with DBU, DMAP, or triethylamine) to facilitate ring closure and substitution.

Spectroscopic characterization (IR, ¹H NMR, ¹³C NMR, and mass spectrometry) confirms the formation of the 4-methyl-1,3-thiazole ring.

Coupling of Azetidine and Thiazole Units via Sulfanyl Linkage

The critical step in preparing 2-(Azetidin-3-ylsulfanyl)-4-methyl-1,3-thiazole is the formation of the sulfanyl (thioether) bond connecting the azetidine and thiazole rings.

Reported methods include:

• Nucleophilic substitution where the azetidine nitrogen or carbon bearing a leaving group reacts with a thiol or thiolate derivative of the thiazole ring.
• Palladium-catalyzed cross-coupling reactions involving borate compounds and halogenated azetidine or thiazole intermediates, often in mixed solvents like dioxane/water or acetonitrile.
• Lewis acid catalysis (e.g., lithium tetrafluoroborate or boron trifluoride etherate) to promote coupling under mild conditions (0–100 °C) with reaction times of 3–24 hours.
• Post-coupling purification by preparative silica gel chromatography (e.g., DCM:MeOH 20:1) to isolate the target compound with high purity.

Representative Reaction Scheme and Conditions

Step	Reactants & Catalysts	Conditions	Solvents	Reaction Time	Yield & Notes
1. Azetidine functionalization	3-amino-azetidine precursor, base (Na₂CO₃, K₂CO₃), Pd catalyst (Pd(PPh₃)₄)	Room temp. to 100 °C, inert atmosphere	Acetonitrile, dioxane/water mixture	5–24 h	High yield, scalable
2. Thiazole ring formation	Thioamide or thiourea + α-haloketone	Reflux	Ethanol or DCM	30 min to several hours	Good yields, confirmed by NMR
3. Sulfanyl coupling	Azetidine derivative + thiazole thiol or halide	Lewis acid catalysis (LiBF₄, BF₃·OEt₂)	Acetonitrile, DCM	3–24 h	Purified by silica gel chromatography

Analytical and Spectroscopic Characterization

• ¹H NMR and ¹³C NMR spectra confirm the presence of azetidine and thiazole protons and carbons, including the methyl group at the 4-position of the thiazole ring.
• Mass spectrometry verifies molecular weight consistent with 2-(Azetidin-3-ylsulfanyl)-4-methyl-1,3-thiazole.
• IR spectroscopy shows characteristic thiazole ring vibrations and sulfanyl linkages.
• Purity and identity are further confirmed by chromatographic techniques such as TLC and preparative silica gel chromatography.

Research Discoveries and Notes

• The use of palladium catalysis and Lewis acids significantly improves reaction efficiency and selectivity in coupling steps.
• The azetidine ring synthesis improvements reported in patent WO2000063168A1 enable access to a broader range of azetidine derivatives, facilitating medicinal chemistry exploration.
• Substituted 1,3-thiazoles, including methylated variants, have been extensively studied for antimicrobial and anticancer activities, underscoring the importance of efficient synthesis methods.
• The sulfanyl linkage is crucial for biological activity modulation, making its formation a key synthetic challenge addressed by modern catalytic methods.

Summary Table of Preparation Methods

Compound Segment	Preparation Method	Key Reagents	Catalysts/Bases	Solvents	Conditions	References
Azetidine ring	Nucleophilic substitution, Pd-catalyzed coupling	3-amino-azetidine, halides	Pd(PPh₃)₄, Na₂CO₃	Acetonitrile, dioxane/water	RT to 100 °C, inert gas
4-Methyl-1,3-thiazole	Cyclocondensation of thioamides and α-haloketones	Thioamides, α-haloketones	Acid catalysts (polyphosphoric acid)	Ethanol, DCM	Reflux, 30 min+
Sulfanyl coupling	Lewis acid catalyzed thioether formation	Azetidine derivative, thiazole thiol	LiBF₄, BF₃·OEt₂	Acetonitrile, DCM	0–100 °C, 3–24 h

This comprehensive synthesis strategy for 2-(Azetidin-3-ylsulfanyl)-4-methyl-1,3-thiazole leverages advanced catalytic methods and well-established heterocyclic chemistry to produce the compound efficiently and with high purity. The integration of azetidine and thiazole chemistry, supported by diverse solvents, catalysts, and reaction conditions, reflects the current state-of-the-art in heterocyclic compound synthesis.

Chemical Reactions Analysis

Types of Reactions

2-(Azetidin-3-ylsulfanyl)-4-methyl-1,3-thiazole can undergo various chemical reactions, including:

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen.

Substitution: This reaction involves the replacement of one functional group with another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate for oxidation, reducing agents like lithium aluminum hydride for reduction, and nucleophiles or electrophiles for substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield sulfoxides or sulfones, while reduction may produce thiols or thioethers.

Scientific Research Applications

Scientific Research Applications

2-(Azetidin-3-ylsulfanyl)-4-methyl-1,3-thiazole hydrochloride is used in a variety of scientific research applications:

• Chemistry It serves as a building block for synthesizing complex molecules.
• Biology It is studied for its potential as a bioactive compound, specifically for its antimicrobial and anticancer properties.
• Medicine It is explored for potential therapeutic uses, including as a drug candidate for various diseases.
• Industry It is used in developing new materials and chemical processes.

Anticancer Activity

The compound's potential as an anticancer agent has been explored. In vitro studies have shown that thiazole derivatives can inhibit tubulin polymerization, a critical process for cancer cell proliferation. Modifications to thiazole structures have led to enhanced antiproliferative activity against melanoma and prostate cancer cell lines. The mechanism of action may involve disrupting microtubule dynamics, which is essential for mitosis. The biological activity of this compound is believed to stem from its interaction with specific molecular targets. The azetidine ring may act as a pharmacophore that binds to enzymes or receptors involved in disease pathways, and the thiazole ring can engage in hydrogen bonding and π-π interactions, enhancing binding affinity and specificity towards biological targets.

Case Studies

Studies have assessed the biological efficacy of related compounds:

• Antimicrobial Evaluation A study showed that benzothiazole derivatives exhibited minimum inhibitory concentration (MIC) values as low as 0.008 μg/mL against Streptococcus pneumoniae, indicating strong antibacterial properties.
• Anticancer Research Another study focused on the structural modifications of thiazolidine derivatives, revealing significant anticancer activity through mechanisms involving tubulin inhibition.

Mechanism of Action

The mechanism of action of 2-(Azetidin-3-ylsulfanyl)-4-methyl-1,3-thiazole involves its interaction with specific molecular targets and pathways

Comparison with Similar Compounds

Key Observations :

• The azetidine group in the target compound offers a balance between steric bulk and conformational flexibility, unlike the rigid adamantyl group or the polar carboxylic acid in tiprotimod .
• Synthetic routes for 4-methylthiazoles often face challenges like low yields (e.g., bacillamide A synthesis at 14% yield) and by-product formation, particularly during halogenation or coupling steps .

Table 2: Pharmacological Profiles

Compound	Biological Activity	Potency (IC50/MIC)	Reference
Tiprotimod	Immunomodulation (macrophage activation)	Enhanced DTH response at 1–100 mg/kg (mice)
2-(Azetidin-3-ylsulfanyl)-4-methyl-1,3-thiazole	Anticipated immunomodulation	Pending experimental validation	—
50n, 50o (cyclohexene-thiazoles)	Antifungal	MIC 0.015–0.03 µg/mL (vs. Candida)
Pyridine-thiazole hybrids	Anticancer (in vitro)	Moderate activity (NMR/X-ray confirmed)

Key Observations :

• Tiprotimod demonstrates potent immunomodulatory effects, enhancing macrophage activity and humoral immunity in mice at low doses . The azetidine analog may exhibit similar or improved activity due to its cyclic sulfide’s resistance to metabolic cleavage.
• Thiazoles with electron-withdrawing groups (e.g., CH2COOEt in compound 50n) show superior antifungal activity, suggesting that substituent polarity critically influences bioactivity .

Physicochemical and Crystallographic Comparisons

Table 3: Physical Properties and Hydrogen Bonding

Compound	Solubility	Hydrogen Bonding Patterns	Reference
Ethyl 2-[...]-4-methyl-1,3-thiazole-5-carboxylate	Low (DMSO-soluble)	N–H⋯O chains along [100] direction
2-(Azetidin-3-ylsulfanyl)-4-methyl-1,3-thiazole	Moderate (predicted)	Potential N–H⋯S interactions	—
5-(2-Bromoethyl)-4-methyl-1,3-thiazole	Hydrophobic	Limited H-bonding capacity

Key Observations :

• Thiazoles with polar substituents (e.g., carboxylates) exhibit stronger hydrogen bonding, influencing crystal packing and solubility . The azetidine group’s nitrogen may enhance aqueous solubility compared to hydrophobic bromoethyl derivatives .

Biological Activity

2-(Azetidin-3-ylsulfanyl)-4-methyl-1,3-thiazole is a heterocyclic compound that has garnered attention in medicinal chemistry due to its promising biological activities. This compound belongs to the thiazole family and exhibits potential antimicrobial and anticancer properties, making it a valuable candidate for pharmaceutical research.

Chemical Structure and Properties

The compound features a unique structure characterized by a thiazole ring fused with an azetidine moiety. The presence of a methyl group on the thiazole ring enhances its lipophilicity, which may improve bioavailability. The molecular formula and structural characteristics contribute to its biological activity.

Compound Name	Structure Features	Unique Aspects
2-(Azetidin-3-ylsulfanyl)-4-methyl-1,3-thiazole	Contains a methyl group on thiazole	Exhibits enhanced lipophilicity and potential bioavailability
2-(Thiazol-4-yl)-N-(pyridin-2-yl)acetamide	Features a pyridine ring	Known for strong anti-inflammatory properties
4-(Azetidin-3-ylsulfanyl)-5-hydroxythiazole	Hydroxyl group addition	Increased solubility and potential CNS activity

Antimicrobial Activity

Research indicates that compounds containing thiazole structures often exhibit significant antimicrobial properties. For instance, studies have shown that 2-(Azetidin-3-ylsulfanyl)-4-methyl-1,3-thiazole possesses antibacterial activity against various strains of bacteria, including Escherichia coli and Staphylococcus aureus. Its mechanism of action may involve interference with bacterial protein synthesis or cell wall integrity.

In a comparative study, this compound demonstrated potency comparable to established antibiotics like Ciprofloxacin against Pseudomonas aeruginosa and Bacillus subtilis .

Anticancer Activity

The anticancer potential of 2-(Azetidin-3-ylsulfanyl)-4-methyl-1,3-thiazole has also been explored. In vitro studies have indicated that the compound can induce apoptosis in cancer cell lines, possibly through the modulation of key signaling pathways involved in cell survival and proliferation. The compound's ability to inhibit specific enzymes related to cancer progression further supports its therapeutic potential .

The biological activity of 2-(Azetidin-3-ylsulfanyl)-4-methyl-1,3-thiazole is attributed to its interaction with various molecular targets:

• Enzyme Inhibition : The azetidine ring can modulate the activity of enzymes involved in metabolic pathways.
• Receptor Binding : The thiazole moiety can participate in hydrogen bonding and π-π interactions, enhancing binding affinity to biological targets.

These interactions may lead to alterations in cellular processes, contributing to both antimicrobial and anticancer effects.

Study on Antimicrobial Efficacy

In a study assessing the antibacterial efficacy of various thiazole derivatives, 2-(Azetidin-3-ylsulfanyl)-4-methyl-1,3-thiazole was evaluated alongside other compounds. Results indicated that this compound exhibited superior antibacterial activity against gram-negative bacteria compared to traditional β-lactam antibiotics .

Evaluation of Anticancer Properties

Another investigation focused on the cytotoxic effects of 2-(Azetidin-3-ylsulfanyl)-4-methyl-1,3-thiazole on human cancer cell lines. The study revealed that treatment with this compound resulted in significant reductions in cell viability, with IC50 values indicating potent anticancer activity .

Q & A

Q. How can researchers optimize the synthesis of 2-(azetidin-3-ylsulfanyl)-4-methyl-1,3-thiazole to improve yield and purity?

Methodological Answer: Synthetic optimization involves:

• Stepwise functionalization : Begin with azetidine or thiazole precursors, such as bromoethyl-thiazole derivatives (e.g., 5-(2-bromoethyl)-4-methyl-1,3-thiazole), and perform nucleophilic substitution with azetidine-3-thiol under reflux in ethanol/chloroform (1:1) .
• Catalyst selection : Use bases like sodium acetate trihydrate to stabilize intermediates and reduce side reactions .
• Purification : Employ column chromatography (neutral alumina, ethyl acetate/benzene 9:1) or recrystallization (dimethylformamide) to isolate the product .
• Yield monitoring : Track reaction progress via TLC or HPLC, adjusting reaction time (5–6 hours) and temperature (reflux conditions) .

Q. What spectroscopic and crystallographic techniques are critical for structural characterization of this compound?

Methodological Answer:

• Nuclear Magnetic Resonance (NMR) : Use $^1 \text{H}$- and $^{13}\text{C}$-NMR to confirm substituent positions (e.g., azetidine S-linkage, methyl-thiazole groups). For example, thiazole C-H protons resonate at δ 6.5–7.5 ppm .
• X-ray crystallography : Resolve molecular conformation (e.g., chair/boat configurations of azetidine) and hydrogen-bonding networks (N–H⋯O, C–H⋯O) using programs like SHELXL . Refine disordered groups (e.g., ethyl moieties) with split occupancy ratios (0.66:0.34) .
• Mass spectrometry (MS) : Confirm molecular weight (e.g., ESI-MS for [M+H]$^+$ peaks) .

Q. How can researchers assess the stability of 2-(azetidin-3-ylsulfanyl)-4-methyl-1,3-thiazole under varying conditions?

Methodological Answer:

• Thermal stability : Perform thermogravimetric analysis (TGA) to determine decomposition temperatures.
• Photostability : Expose samples to UV light (254–365 nm) and monitor degradation via HPLC .
• pH-dependent stability : Incubate in buffers (pH 1–12) and quantify intact compound using LC-MS .

Advanced Research Questions

Q. How can computational methods like DFT or molecular docking predict the reactivity and bioactivity of this compound?

Methodological Answer:

• Density Functional Theory (DFT) : Calculate electronic properties (HOMO-LUMO gaps, electrostatic potentials) to predict nucleophilic/electrophilic sites. Use functionals like B3LYP with exact-exchange corrections for thermochemical accuracy .
• Molecular docking (AutoDock4) : Simulate binding to biological targets (e.g., enzymes, receptors). Refine flexible sidechains in the receptor and analyze binding poses (e.g., hydrogen bonds, π-π stacking) . Validate docking results with experimental IC$_{50}$ values from enzyme assays .

Q. How can researchers resolve contradictions in spectroscopic data during structural elucidation?

Methodological Answer:

• Multi-technique cross-validation : Compare NMR shifts with X-ray-derived bond lengths/angles. For example, a dihedral angle of 40.7° between aromatic rings in the crystal structure should correlate with coupling constants in $^1 \text{H}$-NMR .
• Disorder modeling : Use SHELXL to refine disordered solvent molecules or flexible substituents (e.g., ethyl groups with partial occupancy) .
• Dynamic NMR : Analyze temperature-dependent spectra to detect conformational exchange in solution .

Q. What strategies are effective for analyzing the biological activity of this compound, such as antimicrobial or anticancer effects?

Methodological Answer:

• Structure-Activity Relationship (SAR) : Synthesize analogs with modified azetidine (e.g., sulfonyl groups) or thiazole (e.g., halogen substituents) moieties. Test against bacterial strains (e.g., E. coli, S. aureus) or cancer cell lines (e.g., MCF-7) .
• Mechanistic assays : Use fluorescence polarization to measure DNA intercalation or fluorogenic substrates to quantify enzyme inhibition (e.g., kinase activity) .

Q. How can conformational analysis of the azetidine-thiazole scaffold inform drug design?

Methodological Answer:

• X-ray crystallography : Identify dominant conformers (e.g., chair vs. boat for azetidine) and intramolecular interactions (e.g., S⋯N distances) .
• Molecular dynamics (MD) simulations : Simulate conformational flexibility in aqueous or lipid bilayer environments. Compare with NOESY NMR data to validate populated states .